Cas no 38119-37-8 (3-chloro-9H-1,2,4-Triazino[6,5-b]indole)
38119-37-8 structure
Product Name:3-chloro-9H-1,2,4-Triazino[6,5-b]indole
CAS No:38119-37-8
MF:C9H5ClN4
MW:204.615799665451
CID:1111772
PubChem ID:15309636
Update Time:2025-04-20
3-chloro-9H-1,2,4-Triazino[6,5-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-9H-1,2,4-Triazino[6,5-b]indole
- 3-chloro-9H-[1,2,4]triazino[6,5-b]indole
- 38119-37-8
- AB72462
-
- Inchi: 1S/C9H5ClN4/c10-9-12-7-5-3-1-2-4-6(5)11-8(7)13-14-9/h1-4H,(H,11,13)
- InChI Key: ZAXQLYMXORPCQJ-UHFFFAOYSA-N
- SMILES: ClC1=NN=C2C(C3C=CC=CC=3N2)=N1
Computed Properties
- Exact Mass: 204.0202739g/mol
- Monoisotopic Mass: 204.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.5Ų
3-chloro-9H-1,2,4-Triazino[6,5-b]indole Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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